Cas no 33459-64-2 (Tetrazolo[1,5-b]isoquinoline)

• Product Name: Tetrazolo[1,5-b]isoquinoline
• CAS No: 33459-64-2
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 1457929
• Update Time: 2024-08-23

Tetrazolo[1,5-b]isoquinoline Chemical and Physical Properties

Names and Identifiers

• Tetrazolo[1,5-b]isoquinoline

• Inchi： 1S/C9H6N4/c1-2-4-8-6-13-9(10-11-12-13)5-7(8)3-1/h1-6H
• InChI Key： JUVBOYIWPCCZGV-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC2=NN=NN12

Computed Properties

• Exact Mass: 170.05938

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Melting Point: 122 °C(Solv: methanol (67-56-1); water (7732-18-5))
• PSA: 43.08
• pka: 0.80±0.30(Predicted)